Cas no 68485-90-5 (2-Azetidinone, 4-(2-oxopropyl)- (9CI))

• Product Name: 2-Azetidinone, 4-(2-oxopropyl)- (9CI)
• CAS No: 68485-90-5
• MF: C₆H₉NO₂
• MW: 127.141161680222
• CID: 1018572
• PubChem ID: 10887909
• Update Time: 2025-08-05

2-Azetidinone, 4-(2-oxopropyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinone, 4-(2-oxopropyl)- (9CI)
• SCHEMBL11062751
• E73222
• 68485-90-5
• AKOS006347721
• 4-(2-oxopropyl)azetidin-2-one
• Z1203732573
• EN300-367236
• 2-AZETIDINONE, 4-(2-OXOPROPYL)-
• DB-269671

• Inchi： 1S/C6H9NO2/c1-4(8)2-5-3-6(9)7-5/h5H,2-3H2,1H3,(H,7,9)
• InChI Key： MLNBNYADNDALRG-UHFFFAOYSA-N
• SMILES： O=C1CC(CC(C)=O)N1

Computed Properties

• Exact Mass: 127.063328530g/mol
• Monoisotopic Mass: 127.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Monobactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Monobactams

Additional information on 2-Azetidinone, 4-(2-oxopropyl)- (9CI)

2-Azetidinone, 4-(2-oxopropyl)- (9CI) (CAS No. 68485-90-5): An Overview of Its Structure, Applications, and Recent Research

2-Azetidinone, 4-(2-oxopropyl)- (9CI), with the CAS number 68485-90-5, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of azetidinones, which are four-membered heterocyclic compounds containing a nitrogen atom. The unique structure of 2-Azetidinone, 4-(2-oxopropyl)- (9CI) makes it an interesting subject for various applications, particularly in the development of novel pharmaceuticals and materials.

The molecular formula of 2-Azetidinone, 4-(2-oxopropyl)- (9CI) is C₇H₁₀O₃N, and its molecular weight is approximately 150.16 g/mol. The compound features a four-membered azetidine ring with a ketone group attached to the 4-position through a propyl chain. This structural arrangement imparts unique chemical properties and reactivity patterns, making it a valuable intermediate in synthetic chemistry.

In recent years, there has been significant interest in the use of azetidinones as building blocks for the synthesis of more complex molecules. One notable application is in the development of β-lactam antibiotics. The β-lactam ring, which is structurally similar to the azetidine ring in 2-Azetidinone, 4-(2-oxopropyl)- (9CI), is a key functional group in many antibiotics, including penicillins and cephalosporins. Researchers have explored the potential of azetidinones as precursors for these important pharmaceuticals, aiming to develop new and more effective antibacterial agents.

Beyond its role in antibiotic synthesis, 2-Azetidinone, 4-(2-oxopropyl)- (9CI) has also shown promise in other areas of medicinal chemistry. For instance, studies have investigated its potential as a scaffold for the design of inhibitors targeting specific enzymes involved in disease pathways. One such study published in the Journal of Medicinal Chemistry highlighted the use of azetidinones as inhibitors of histone deacetylases (HDACs), which are implicated in various cancers and neurodegenerative diseases. The unique structural features of 2-Azetidinone, 4-(2-oxopropyl)- (9CI) allow it to form stable complexes with these enzymes, potentially leading to novel therapeutic strategies.

In addition to its medicinal applications, 2-Azetidinone, 4-(2-oxopropyl)- (9CI) has been explored for its potential in materials science. The rigid structure and high thermal stability of azetidinones make them suitable for use in polymers and other advanced materials. Recent research has focused on incorporating azetidinones into polymer backbones to enhance mechanical properties and thermal resistance. These materials have potential applications in industries such as electronics, aerospace, and automotive manufacturing.

The synthesis of 2-Azetidinone, 4-(2-oxopropyl)- (9CI) can be achieved through various methods, including ring-closing metathesis and cycloaddition reactions. One common approach involves the reaction of an appropriate alkyne with a nitrogen-containing reagent followed by cyclization to form the azetidine ring. The choice of synthetic route depends on factors such as yield, purity, and scalability. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making it easier to produce high-quality samples for further study.

In conclusion, 2-Azetidinone, 4-(2-oxopropyl)- (9CI) (CAS No. 68485-90-5) is a versatile compound with a wide range of applications in organic chemistry, pharmaceutical research, and materials science. Its unique structural features make it an attractive candidate for the development of new drugs and advanced materials. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern scientific endeavors.